ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate

• IUPAC Name: ethyl 1-methyl-7-oxo-5,6-dihydro-4H-indazole-3-carboxylate
• InChI: InChI=1S/C11H14N2O3/c1-3-16-11(15)9-7-5-4-6-8(14)10(7)13(2)12-9/h3-6H2,1-2H3
• InChI Key: CYKSYDSDCBBLQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C2=C1CCCC2=O)C
• Molecular Formula: C11H14N2O3
• DSSTOX Substance ID: DTXSID00657997
• Molecular Weight: 222.24 g/mol
• CAS RN: 802541-13-5

Description

Ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate is a chemical compound with the CAS Number: 802541-13-5. It has a molecular weight of 222.24 and its linear formula is C11H14N2O3. It is a solid substance stored at room temperature.

Scientific Research Applications

Synthesis and Derivatives

Ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate and its derivatives are involved in various synthetic processes. A study describes the synthesis of sixty-five new derivatives containing aliphatic or aromatic acyl radicals and their preliminary testing on rats for antiarthritic effects, revealing some derivatives with significant antiarthritic effects at non-toxic doses (Bistocchi et al., 1981). Another research discusses the synthesis of novel indazole bearing oxadiazole derivatives and their antimicrobial screening, contributing to the field of antimicrobial agents (Ghelani, Khunt & Naliapara, 2017).

Chemical Properties and Reactions

The chemical properties and reactions involving this compound are explored in various studies. For instance, a research paper discusses the mechanism of formation and spectral data of various esters derived from a reaction between 1H-indazol-3-ol and ethyl chloroacetate, providing insights into chemical reactions and properties of these compounds (Bonanomi & Palazzo, 1977). Another study demonstrates the phosphine-catalyzed synthesis of highly functionalized tetrahydropyridines using ethyl 2-methyl-2,3-butadienoate, showcasing the application in organic synthesis (Zhu, Lan & Kwon, 2003).

Biological Activity

The biological activities of derivatives of this compound are also a subject of research. A study on YD-3, a novel thrombin-receptor antagonist synthesized in a laboratory, and its derivatives, reveals their potential in differentiating and proliferating HL-60 cells and antiproliferatory activities against various cancer cells (郭瓊文, 2006). Additionally, the antimicrobial activity of synthesized polycarbonyl nitrogen-containing compounds, including derivatives of this compound, against various microorganisms, has been studied, contributing to the field of antimicrobial research (Amirov et al., 2019).

Safety and Hazards

The safety information available indicates that ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate has the GHS07 pictogram and the signal word "Warning". The hazard statements include H302, H315, H319, H332, and H335. The precautionary statements include P261, P280, P305+P351+P338.

Synthesis routes and methods

Procedure details

30 g (0.125 mol) of ethyl (3-ethoxy-2-oxocyclohex-3-en-1-yl)(oxo)acetate were dissolved in 150 mL of glacial acetic acid and 6.5 mL of methylhydrazine were added. The mixture was stirred at room temperature for 6 hours. The solvent was then evaporated and the crude redissolved with water, the solution made basic with 30% NH4OH and extracted with chloroform. The organic layer was then dried over Na2SO4 and concentrated. The residue was chromatographed on a silica gel column (eluant: chloroform) and crystallized from a mixture n-hexane/diethyl ether (TLC chloroform; 63% yield as a white solid).